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Introduction

JJC8-091 is an atypical dopamine reuptake inhibitor (DRI) derived from modafinil, under
investigation as a potential pharmacotherapy for psychostimulant use disorder.[1] Its
mechanism of action involves binding to the dopamine transporter (DAT), leading to a mild,
slow-onset, and long-duration increase in synaptic dopamine levels in key brain regions like the
nucleus accumbens.[1] Unlike typical DAT inhibitors such as cocaine, JJC8-091 exhibits a
unique pharmacological profile that may reduce abuse liability while still being effective in
mitigating drug-seeking behaviors. These application notes provide a summary of the available
data and detailed protocols for the chronic administration of JJC8-091 in non-human primate
models, specifically rhesus and cynomolgus monkeys, based on published preclinical studies.

Quantitative Data Summary

The following tables summarize the key quantitative data regarding the pharmacokinetics and
receptor binding affinity of JJC8-091 in monkeys.

Table 1: Pharmacokinetic Parameters of Intravenous JJC8-091 in Monkeys
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Parameter Value Species Reference

Half-life (t%2) 3.5 hours Rhesus Monkey [L1121[31[41[5]

Dose for t¥2
o 1.9 mg/kg, i.v. Rhesus Monkey [L1121[31[4115]
determination

Further pharmacokinetic parameters such as Cmax, Tmax, AUC, and clearance have not been
detailed in the reviewed literature and would require access to full study publications.

Table 2: Receptor Binding Affinity of JJC8-091

Target Affinity (Ki) Species Reference
Dopamine Transporter Non-human Primate

2730+ 1270 nM , [2][31[4]
(DAT) (striatum)
Dopamine Transporter -~

16.7 nM Not specified
(DAT)
Dopamine Transporter N

230 to 289 nM Not specified [1]
(DAT)
Sigma ol Receptor 454-1,010 nM Not specified [1]
Dopamine D2 N

298 nM Not specified [1]
Receptor
Dopamine D3 -

480 nM Not specified [1]
Receptor

Signaling Pathway

JJC8-091's primary mechanism of action is the inhibition of the dopamine transporter (DAT).
By blocking DAT, JJC8-091 prevents the reuptake of dopamine from the synaptic cleft back into
the presynaptic neuron. This leads to an accumulation of dopamine in the synapse, thereby
enhancing dopaminergic neurotransmission. The "atypical" nature of JJC8-091 suggests a
different binding conformation or kinetics at the DAT compared to cocaine, resulting in a more
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gradual and sustained increase in dopamine levels, which is thought to contribute to its lower
abuse potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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